Cas no 6944-63-4 (Benzoic acid,4-chloro-, nickel(2+) salt (2:1))

• Product Name: Benzoic acid,4-chloro-, nickel(2+) salt (2:1)
• CAS No: 6944-63-4
• MF: C₇H₅ClNiO₂
• MW: 215.25980257988
• CID: 511606
• PubChem ID: 54598813
• Update Time: 2025-04-19

Benzoic acid,4-chloro-, nickel(2+) salt (2:1) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-chloro-, nickel(2+) salt (2:1)
• Benzoicacid, 4-chloro-, nickel(2+) salt (9CI)
• 4-chlorobenzoic acid,nickel
• NSC58964
• NSC-58964
• NSC176128
• DTXSID90712564
• 4-Chlorobenzoic acid--nickel (1/1)
• 6944-63-4
• NSC-176128

• Inchi： 1S/C7H5ClO2.Ni/c8-6-3-1-5(2-4-6)7(9)10;/h1-4H,(H,9,10);
• InChI Key： DKOIXUGWUOSKRH-UHFFFAOYSA-N
• SMILES： [Ni].ClC1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 213.933
• Monoisotopic Mass: 213.933
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Density: 1.374
• Melting Point: 243 DEG C
• Boiling Point: 287.2°Cat760mmHg
• Flash Point: 127.5°C